Methyl 5-(2-methoxyacetyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate

• IUPAC Name: methyl 5-(2-methoxyacetyl)-6,7-dihydro-4H-thieno[3,2-c]pyridine-4-carboxylate
• InChI: InChI=1S/C12H15NO4S/c1-16-7-10(14)13-5-3-9-8(4-6-18-9)11(13)12(15)17-2/h4,6,11H,3,5,7H2,1-2H3
• InChI Key: RPAGORBZHUGXLE-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC2=C(C1C(=O)OC)C=CS2
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol

Description

“Methyl 5-(2-methoxyacetyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen. The presence of the methoxyacetyl and carboxylate groups suggest that this compound could have interesting reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridine ring, followed by various functional group interconversions to introduce the methoxyacetyl and carboxylate groups. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, along with methoxyacetyl and carboxylate functional groups. These groups could potentially participate in a variety of chemical reactions.

Chemical Reactions Analysis

Pyridine derivatives are known to participate in a variety of chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. The carboxylate group could potentially undergo reactions typical of carboxylic acids and their derivatives, such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylate group could make the compound acidic, while the pyridine ring could contribute to its aromaticity.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve exploring its potential biological activity, as many pyridine derivatives are known to have medicinal properties. Additionally, studies could be conducted to optimize its synthesis and to explore its reactivity with various chemical reagents.